Cas no 921792-60-1 (5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide)

5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide is a specialized organic compound featuring a bromo-substituted benzoxazepin-8-yl group conjugated with a furan-2-carboxamide moiety. This compound exhibits unique electronic properties and structural characteristics, making it a valuable tool in organic synthesis and medicinal chemistry. Its key advantages include its potential for synthesizing complex molecules with high purity and its role in modulating biological processes.
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide structure
921792-60-1 structure
Product Name:5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
CAS No:921792-60-1
MF:C17H17BrN2O4
MW:393.231883764267
CID:5869257
PubChem ID:41753549
Update Time:2025-06-18

5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)furan-2-carboxamide
    • 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
    • 921792-60-1
    • F2261-0064
    • AKOS024632599
    • 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide
    • Inchi: 1S/C17H17BrN2O4/c1-17(2)9-23-13-8-10(4-5-11(13)20(3)16(17)22)19-15(21)12-6-7-14(18)24-12/h4-8H,9H2,1-3H3,(H,19,21)
    • InChI Key: BHXZHCOLSPHIEM-UHFFFAOYSA-N
    • SMILES: O1C(Br)=CC=C1C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)=O

Computed Properties

  • Exact Mass: 392.03717g/mol
  • Monoisotopic Mass: 392.03717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 71.8Ų

5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2261-0064-2μmol
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2261-0064-5μmol
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2261-0064-10μmol
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2261-0064-20μmol
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2261-0064-1mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2261-0064-2mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2261-0064-3mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2261-0064-4mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2261-0064-5mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2261-0064-10mg
5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
921792-60-1 90%+
10mg
$118.5 2023-05-16

Additional information on 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide

Introduction to 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS No. 921792-60-1)

5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide, identified by its CAS number 921792-60-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a bromine substituent and a furan moiety in its molecular framework enhances its potential as a versatile intermediate in the synthesis of biologically active molecules.

The molecular structure of 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS No. 921792-60-1) is characterized by a fused ring system consisting of a benzene ring and an oxygen atom, with an additional nitrogen atom incorporated into the system. This benzoxazepine core is further functionalized with a brominated furan group and an amide linkage. Such structural features make it an intriguing candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a surge in interest regarding benzoxazepine derivatives due to their demonstrated efficacy in various pharmacological applications. The benzoxazepine scaffold is known to exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The introduction of halogen atoms, particularly bromine in this case (as seen in 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide), often enhances the metabolic stability and binding affinity of these compounds to biological targets.

The specific substitution pattern in 5-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yli)furan -2-carboxamide (CAS No. 921792 -60 -1) imparts unique chemical and biological properties that make it a valuable tool in synthetic chemistry. The presence of the trimethyl group at the 3-position of the oxo bridge enhances lipophilicity and may improve oral bioavailability. Additionally,the furan ring contributes to the compound's overall rigidity and can influence its interaction with biological receptors.

Recent studies have highlighted the potential of benzoxazepine derivatives as scaffolds for developing novel therapeutic agents. For instance,compounds with similar structural motifs have shown promise in treating neurological disorders, including epilepsy and Alzheimer's disease. The amide functionality in 5-bromo-N-(3 , 3 , 5 -trimethyl - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin -8 - yl) furan - 2 - carboxamide (CAS No. 921792 -60 -1) not only provides a site for further chemical modification but also suggests potential interactions with proteases or other enzymatic targets relevant to disease pathogenesis.

The synthesis of 5-bromo-N-(3 , 3 , 5 -trimethyl - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin -8-yli)furan – 2 – carboxamide (CAS No. 921792 –60 –1) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the benzoxazepine core, followed by functional group interconversions such as bromination and amidation. Advanced synthetic techniques like transition metal-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions within the molecule.

The pharmacological profile of this compound is currently under investigation by several research groups aiming to uncover new therapeutic applications. Preliminary in vitro studies have suggested that derivatives of this nature may exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammation. The precise mechanism of action would depend on how the compound interacts with cellular targets; thus,further experimental validation is essential.

From an industrial perspective,the commercial viability of compounds like (CAS No.) depends on factors such as synthetic feasibility,scalability, and intellectual property considerations. Companies specializing in fine chemicals or pharmaceutical intermediates are likely interested in licensing or developing processes for producing this compound on an industrial scale if it demonstrates favorable pharmacokinetic properties during preclinical testing.

The role of computational chemistry has become increasingly important in modern drug discovery workflows, including the study of compounds like (CAS No.) . Molecular modeling techniques can predict binding affinities between this molecule and potential biological targets, helping researchers prioritize which derivatives warrant further experimental investigation. Additionally,virtual screening algorithms can expedite the identification of lead compounds by sifting through large libraries based on predefined criteria related to their structural features or predicted activity profiles.

In conclusion,(CAS No.) represents an exciting opportunity for innovation within medicinal chemistry . Its unique structural features offer multiple avenues for exploration regarding both synthetic methodologies and biological applications . While more research is needed before its full potential can be realized,the growing body o f evidence supporting th e utility o f benz ox az epine derivatives makes th is area o f study particularly promising for future advancements . p >

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd